Cas no 1547036-81-6 (2-(4,4-dimethylcyclohexyl)acetaldehyde)

• Product Name: 2-(4,4-dimethylcyclohexyl)acetaldehyde
• CAS No: 1547036-81-6
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5292180
• PubChem ID: 23590934
• Update Time: 2026-03-10

2-(4,4-dimethylcyclohexyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-dimethylcyclohexyl)acetaldehyde
• Cyclohexaneacetaldehyde, 4,4-dimethyl-
• G68289
• YEACCBWVDDIELV-UHFFFAOYSA-N
• Z3242853298
• EN300-1867665
• (4,4-dimethylcyclohexyl)acetaldehyde
• 1547036-81-6
• SCHEMBL1840372

• Inchi： 1S/C10H18O/c1-10(2)6-3-9(4-7-10)5-8-11/h8-9H,3-7H2,1-2H3
• InChI Key： YEACCBWVDDIELV-UHFFFAOYSA-N
• SMILES： C1(CC=O)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-(4,4-dimethylcyclohexyl)acetaldehyde

Professional Introduction to 2-(4,4-dimethylcyclohexyl)acetaldehyde (CAS No. 1547036-81-6)

2-(4,4-dimethylcyclohexyl)acetaldehyde, identified by its Chemical Abstracts Service (CAS) number 1547036-81-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative, characterized by its unique structural features, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The compound's molecular structure, featuring a bulky 4,4-dimethylcyclohexyl group attached to an acetaldehyde moiety, imparts distinct chemical properties that make it a valuable intermediate in various chemical transformations.

The synthesis of 2-(4,4-dimethylcyclohexyl)acetaldehyde involves meticulous planning and execution to ensure high yield and purity. The process typically begins with the selective functionalization of cyclohexane derivatives, followed by the introduction of the acetaldehyde group. Advanced catalytic methods and modern reaction optimization techniques are employed to enhance the efficiency of the synthesis. Recent advancements in green chemistry have also influenced the development of more sustainable synthetic routes, minimizing waste and reducing environmental impact.

In the context of pharmaceutical research, 2-(4,4-dimethylcyclohexyl)acetaldehyde serves as a crucial building block for the development of novel therapeutic agents. Its aldehyde functionality allows for further derivatization into various pharmacophores, which are essential for drug design. For instance, researchers have explored its utility in synthesizing complex molecules with potential applications in anti-inflammatory and analgesic therapies. The compound's ability to undergo condensation reactions with amines and other nucleophiles makes it particularly useful in constructing heterocyclic frameworks, which are prevalent in many bioactive molecules.

Recent studies have highlighted the role of 2-(4,4-dimethylcyclohexyl)acetaldehyde in the development of chiral compounds. The presence of the bulky 4,4-dimethylcyclohexyl group introduces steric hindrance, which can be leveraged to produce enantiomerically pure substances. Such purity is critical in pharmaceuticals, where the efficacy and safety of a drug are often dependent on its specific stereoisomer. Researchers have utilized asymmetric synthesis strategies to achieve high enantiomeric excess in derivatives of 2-(4,4-dimethylcyclohexyl)acetaldehyde, opening new avenues for drug development.

The compound's reactivity also makes it a valuable tool in material science. Its ability to participate in polymerization reactions has been explored in the creation of novel polymers with enhanced mechanical and thermal properties. These polymers find applications in various industries, including automotive and aerospace, where lightweight and durable materials are highly sought after. The incorporation of 2-(4,4-dimethylcyclohexyl)acetaldehyde into polymer backbones can lead to materials with improved performance characteristics.

In conclusion, 2-(4,4-dimethylcyclohexyl)acetaldehyde (CAS No. 1547036-81-6) is a versatile compound with far-reaching implications in both pharmaceuticals and materials science. Its unique structural features and reactivity profile make it an indispensable intermediate in synthetic chemistry. As research continues to uncover new applications and synthetic methodologies, the importance of this compound is likely to grow even further. The ongoing development of innovative synthetic routes and green chemistry principles ensures that its production will remain efficient and environmentally sustainable.